Cas no 83022-57-5 (2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one)

• Product Name: 2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one
• CAS No: 83022-57-5
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• MDL: MFCD03964598
• CID: 3105523
• PubChem ID: 4464465
• Update Time: 2025-10-25

2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(difluoromethoxy)phenyl)propan-1-one
• 2-bromo-1-[4-(difluoromethoxy)phenyl]propan-1-one
• G26555
• HOLWNEDFOPNMTE-UHFFFAOYSA-N
• AKOS016050286
• Z56886374
• SCHEMBL10799504
• 2-Bromo-1-(4-difluoromethoxy-phenyl)-propan-1-one
• AKOS000116595
• 83022-57-5
• EN300-04459
• 899-997-0
• 2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one

• MDL： MFCD03964598
• Inchi： 1S/C10H9BrF2O2/c1-6(11)9(14)7-2-4-8(5-3-7)15-10(12)13/h2-6,10H,1H3
• InChI Key： HOLWNEDFOPNMTE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1)OC(F)F)=O

Computed Properties

• Exact Mass: 277.97540Da
• Monoisotopic Mass: 277.97540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one

2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one: A Comprehensive Overview

2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one (CAS No. 83022-57-5) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its brominated propanone structure, has been the subject of extensive research due to its potential applications in drug discovery and material science. The presence of the bromine atom and the difluoromethoxy group on the aromatic ring introduces unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry. The bromine atom in 2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one serves as an electrophilic site, facilitating various substitution reactions. This property makes it an ideal candidate for exploring new drug leads, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The difluoromethoxy group further enhances the compound's stability and bioavailability, making it a promising scaffold for drug design.

The synthesis of 2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one involves a multi-step process that typically includes Friedel-Crafts acylation followed by bromination. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of environmentally friendly catalysts and solvents has also been explored to align with green chemistry principles, reflecting the growing emphasis on sustainable chemical practices.

In terms of biological activity, 2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one has shown potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit COX enzymes, which are key players in inflammation and pain pathways. Additionally, its selectivity towards certain isoforms suggests a reduced risk of adverse effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore its potential as a lead compound for developing safer and more effective anti-inflammatory therapies.

The structural versatility of 2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one also extends to materials science applications. Its ability to undergo various cross-coupling reactions makes it a valuable building block for constructing advanced materials, such as organic semiconductors and polymer precursors. Recent advancements in click chemistry have further expanded its utility, enabling rapid and efficient assembly of complex molecular architectures.

From an analytical standpoint, the characterization of 2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These tools are essential for ensuring the quality and consistency of the compound during both research and industrial production.

In conclusion, 2-Bromo-1-4-(difluoromethoxy)phenylpropan-1-one (CAS No. 83022-57-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advances in synthesis and characterization techniques, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.